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Compound of Interest

Compound Name: EF-4-177

Cat. No.: B15136836

For Researchers, Scientists, and Drug Development Professionals

Introduction

EF-4-177 is a potent and orally active allosteric inhibitor of Cyclin-Dependent Kinase 2 (CDK2),
with a reported IC50 of 87 nM.[1] As a critical regulator of the cell cycle, particularly the G1/S
phase transition, CDK2 is a significant target in cancer research. Furthermore, EF-4-177 has
been shown to disrupt spermatogenesis, suggesting its potential as a non-hormonal male
contraceptive.[2][3] These application notes provide detailed protocols for the preparation of
EF-4-177 stock solutions and its application in common in vitro and in vivo experimental
settings.

Physicochemical and Biological Properties

A summary of the key quantitative data for EF-4-177 is presented in the table below for easy
reference.
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Property Value Reference
Molecular Weight 431.38 g/mol --INVALID-LINK--
IC50 (CDK2) 87 nM [1]
Solubility 10 mM in DMSO --INVALID-LINK--
) -20°C for 12 months, 4°C for 6
Storage (Solid) --INVALID-LINK--
months

-80°C for 6 months, -20°C for 1
Storage (In Solvent) " --INVALID-LINK--
mon

CDK2 Signaling Pathway

EF-4-177 exerts its effect by inhibiting CDK2, a key kinase in the cell cycle signaling cascade.
The diagram below illustrates the canonical CDK2 signaling pathway and the point of inhibition
by EF-4-177.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for EF-4-177, a CDK2
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136836#how-to-prepare-ef-4-177-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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